Cas no 391611-82-8 (1H-Indole, 3-ethyl-2,5-dimethyl-)

• Product Name: 1H-Indole, 3-ethyl-2,5-dimethyl-
• CAS No: 391611-82-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1506673
• Update Time: 2024-08-24

1H-Indole, 3-ethyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-ethyl-2,5-dimethyl-

• Inchi： 1S/C12H15N/c1-4-10-9(3)13-12-6-5-8(2)7-11(10)12/h5-7,13H,4H2,1-3H3
• InChI Key： BVVQWKGUNKAQMX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(CC)=C1C

Computed Properties

• Exact Mass: 173.12055

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Melting Point: 65-66 °C(Solv: ethanol (64-17-5))
• Boiling Point: 130-132 °C(Press: 4 Torr)
• PSA: 15.79
• pka: 18.05±0.30(Predicted)